Cas no 113866-76-5 (ecdysterone 2,3-monoacetonide)

ecdysterone 2,3-monoacetonide structure
ecdysterone 2,3-monoacetonide structure
Product Name:ecdysterone 2,3-monoacetonide
CAS No:113866-76-5
MF:C30H48O7
MW:520.697930335999
CID:2018729
Update Time:2025-04-21

ecdysterone 2,3-monoacetonide Chemical and Physical Properties

Names and Identifiers

    • ecdysterone 2,3-monoacetonide
    • (+)-20-Hydroxyecdysone 2,3-monoacetonide
    • Inchi: 1S/C30H48O7/c1-25(2,33)11-10-24(32)29(7,34)23-9-13-30(35)18-14-20(31)19-15-21-22(37-26(3,4)36-21)16-27(19,5)17(18)8-12-28(23,30)6/h14,17,19,21-24,32-35H,8-13,15-16H2,1-7H3
    • InChI Key: OWTQJKQVBMPILJ-UHFFFAOYSA-N
    • SMILES: CC(CCC(C(C1C2(C(C3C(CC2)C2(C(CC4C(C2)OC(C)(C)O4)C(=O)C=3)C)(O)CC1)C)(O)C)O)(O)C

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • XLogP3: 2.462
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